Cas no 5469-28-3 (2-Butenedioic acid,2-propyl-, (2E)-)

2-Butenedioic acid,2-propyl-, (2E)- structure

5469-28-3 structure

Product Name:2-Butenedioic acid,2-propyl-, (2E)-

CAS No:5469-28-3

MF:C₇H₁₀O₄

MW:158.151902675629

CID:383116

PubChem ID:5355090

Update Time:2025-04-19

2-Butenedioic acid,2-propyl-, (2E)- Chemical and Physical Properties

Names and Identifiers

- 2-Butenedioic acid,2-propyl-, (2E)-
- (E)-2-propylbut-2-enedioic acid
- 2-propylbut-2-enedioic acid
- 2-Butenedioicacid, 2-propyl-, (E)- (9CI)
- 2-propylfumaric acid
- AC1L5JGB
- AG-F-90602
- AG-K-75884
- CTK5A2304
- CTK6D3109
- Fumaric acid, propyl- (6CI)
- n-propylfumaric acid
- propyl-fumaric acid
- Propylfumaric acid
- Propyl-fumarsaeure
- NSC25310
- 5469-28-3
- NSC-25310
- Athylmesaconsaure
- SCHEMBL155966
- Inchi： 1S/C7H10O4/c1-2-3-5(7(10)11)4-6(8)9/h4H,2-3H2,1H3,(H,8,9)(H,10,11)/b5-4+
- InChI Key： CCKSYUMJLIMSQK-SNAWJCMRSA-N
- SMILES： OC(/C(=C/C(=O)O)/CCC)=O

Computed Properties

Exact Mass: 158.0579
Monoisotopic Mass: 158.05790880g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 193
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 74.6Å²

Experimental Properties

PSA: 74.6
LogP: 0.88210

2-Butenedioic acid,2-propyl-, (2E)- Related Literature

1. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
2. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. An investigation of surface properties, local elastic modulus and interaction with simulated pulmonary surfactant of surface modified inhalable voriconazole dry powders using atomic force microscopy

Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
5. Aggregation-induced chiroptical generation and photoinduced switching of achiral azobenzene-alt-fluorene copolymer endowed with left- and right-handed helical polysilanes†

Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856

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